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CAS No.: 258886-04-3

Cat. No.: B1282095

Get Quote

(5-Bromo-2-methylphenyl)methanol is a bifunctional organic compound that serves as a

highly versatile starting material in modern synthetic chemistry.[1] Its structure is primed for

sequential, regioselective modifications, making it an invaluable building block for creating

diverse molecular libraries. The key reactive sites—a primary benzylic alcohol and a

strategically placed aryl bromide—allow for a wide array of transformations. The hydroxyl group

can be readily converted into ethers, esters, or oxidized to aldehydes and carboxylic acids.

Concurrently, the carbon-bromine bond is an ideal handle for sophisticated transition metal-

catalyzed cross-coupling reactions, enabling the construction of complex C-C, C-N, and C-O

bonds.

This guide provides senior researchers and drug development professionals with a

comprehensive overview of the principal synthetic pathways originating from (5-Bromo-2-
methylphenyl)methanol. We will move beyond simple procedural lists to explore the causality

behind experimental choices, offering field-proven insights into protocol optimization and

mechanistic considerations.
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Diagram of Synthetic Pathways
The following diagram illustrates the primary synthetic transformations available from the (5-
Bromo-2-methylphenyl)methanol scaffold, which will be detailed in the subsequent sections.
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Caption: Synthetic derivatization pathways from (5-Bromo-2-methylphenyl)methanol.

Part 1: Transformations of the Benzylic Alcohol
The primary alcohol moiety is a versatile functional group that can be readily modified through

etherification, esterification, or oxidation.

Ether Synthesis via Williamson Etherification
The Williamson ether synthesis is a robust and classical method for preparing ethers. The

reaction proceeds via an SN2 mechanism where an alkoxide, generated by deprotonating the

alcohol with a strong base, acts as a nucleophile to displace a halide from an alkyl halide.
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Rationale: Sodium hydride (NaH) is a common choice of base as it is non-nucleophilic and

irreversibly deprotonates the alcohol, driving the reaction to completion. The choice of a polar

aprotic solvent like Tetrahydrofuran (THF) or Dimethylformamide (DMF) is crucial for solvating

the cation without interfering with the nucleophilic alkoxide.[2]

Protocol: Synthesis of 1-bromo-4-(methoxymethyl)-2-methylbenzene

Preparation: To a flame-dried, three-neck round-bottom flask under an inert atmosphere (N₂

or Ar), add (5-Bromo-2-methylphenyl)methanol (1.0 eq) and anhydrous THF (0.2 M

concentration).

Deprotonation: Cool the solution to 0 °C in an ice bath. Add sodium hydride (60% dispersion

in mineral oil, 1.2 eq) portion-wise. Caution: NaH reacts violently with water; ensure all

glassware is dry. Hydrogen gas is evolved. Stir the mixture at 0 °C for 30 minutes, then allow

it to warm to room temperature for another 30 minutes.

Alkylation: Cool the resulting alkoxide solution back to 0 °C. Add methyl iodide (1.2 eq)

dropwise via syringe.

Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 4-12 hours.

Monitor the reaction progress by Thin Layer Chromatography (TLC).

Work-up: Once the starting material is consumed, carefully quench the reaction at 0 °C by

the slow, dropwise addition of water to destroy any excess NaH.

Extraction: Dilute the mixture with diethyl ether and wash sequentially with water (2x) and

brine (1x).

Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and

concentrate under reduced pressure. Purify the crude product by flash column

chromatography on silica gel.
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Reagent/Parameter Condition/Value Rationale

Base Sodium Hydride (NaH)
Irreversible deprotonation,

drives equilibrium forward.

Solvent Tetrahydrofuran (THF)
Aprotic, solvates cation, does

not interfere with nucleophile.

Electrophile Methyl Iodide (CH₃I)
Highly reactive alkylating

agent.

Temperature 0 °C to Room Temp.
Controls initial exotherm,

allows for smooth reaction.

Typical Yield >90%
Efficient and high-yielding

transformation.

Ester Synthesis
Esterification can be achieved by reacting the alcohol with a carboxylic acid (Fischer

esterification) or a more reactive acyl chloride. The acyl chloride method is often preferred for

its milder conditions and faster reaction rates.

Rationale: The use of an acyl chloride with a mild, non-nucleophilic base like triethylamine

(NEt₃) or pyridine is highly effective. The base neutralizes the HCl byproduct, preventing side

reactions and driving the reaction to completion. Dichloromethane (DCM) is an excellent

solvent as it is inert and easily removed.

Protocol: Synthesis of (5-bromo-2-methylphenyl)methyl acetate

Preparation: In a round-bottom flask, dissolve (5-Bromo-2-methylphenyl)methanol (1.0 eq)

in anhydrous Dichloromethane (DCM, 0.2 M).

Addition of Base: Add triethylamine (1.5 eq).

Acylation: Cool the solution to 0 °C and add acetyl chloride (1.2 eq) dropwise.

Reaction: Allow the mixture to warm to room temperature and stir for 2-4 hours, monitoring

by TLC.
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Work-up: Quench the reaction with saturated aqueous sodium bicarbonate (NaHCO₃)

solution.

Extraction: Separate the layers and extract the aqueous phase with DCM (2x). Combine the

organic layers.

Purification: Wash the combined organic phase with brine, dry over Na₂SO₄, filter, and

concentrate. The crude product is often pure enough for subsequent steps, but can be

purified by silica gel chromatography if necessary.

Oxidation to 5-Bromo-2-methylbenzaldehyde
The selective oxidation of a primary alcohol to an aldehyde requires mild conditions to prevent

over-oxidation to the carboxylic acid.[3] Swern-type oxidations, using dimethyl sulfoxide

(DMSO) activated by an electrophile like oxalyl chloride or cyanuric chloride, are highly reliable.

[4]

Rationale: The Swern oxidation proceeds under mild, low-temperature conditions, which

preserves sensitive functional groups. It avoids the use of heavy metals like chromium. The

mechanism involves the formation of an alkoxysulfonium salt, which then undergoes an

intramolecular elimination facilitated by a hindered base (e.g., triethylamine) to yield the

aldehyde.[4]

Protocol: Swern Oxidation

Activator Preparation: To a flame-dried flask under an inert atmosphere, add anhydrous DCM

(0.3 M) and cool to -78 °C (dry ice/acetone bath). Add oxalyl chloride (1.5 eq) dropwise,

followed by anhydrous DMSO (3.0 eq) dropwise. Stir for 15 minutes.

Alcohol Addition: Add a solution of (5-Bromo-2-methylphenyl)methanol (1.0 eq) in DCM

dropwise, ensuring the internal temperature remains below -65 °C. Stir for 30-45 minutes.

Elimination: Add triethylamine (5.0 eq) dropwise. The mixture may become thick. Stir for 30

minutes at -78 °C, then remove the cooling bath and allow to warm to room temperature.

Work-up: Add water to quench the reaction. Separate the layers and extract the aqueous

phase with DCM (2x).
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Purification: Combine the organic layers, wash with brine, dry over Na₂SO₄, filter, and

concentrate. Purify by flash chromatography.

Oxidation Method Reagents Key Features

Swern Oxidation Oxalyl Chloride, DMSO, NEt₃

Mild, low temperature (-78 °C),

high yield, avoids over-

oxidation.[4]

Dess-Martin
Dess-Martin Periodinane

(DMP)

Room temperature, metal-free,

fast reaction times.

TEMPO-catalyzed TEMPO, NaOCl (bleach)

Catalytic, uses inexpensive

oxidant, environmentally

benign.[4]

Part 2: Transition Metal-Catalyzed Cross-Coupling
of the Aryl Bromide
The aryl bromide moiety is a gateway to a vast chemical space via palladium- or copper-

catalyzed cross-coupling reactions. These methods are pillars of modern drug discovery and

materials science.

C-C Bond Formation: Suzuki-Miyaura Coupling
The Suzuki-Miyaura reaction is arguably the most versatile method for forming C(sp²)-C(sp²)

bonds by coupling an aryl halide with an organoboron species.[5][6]

Rationale: This reaction features mild conditions, high functional group tolerance, and the use

of stable, non-toxic boronic acid reagents. The catalytic cycle involves three key steps:

oxidative addition of the aryl bromide to a Pd(0) complex, transmetalation with the boronate

species (activated by a base), and reductive elimination to form the biaryl product and

regenerate the Pd(0) catalyst.[6][7]
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Caption: Simplified catalytic cycle for the Suzuki-Miyaura reaction.

Protocol: Synthesis of 5-phenyl-2-methylbenzyl alcohol

Preparation: In a Schlenk flask, combine (5-Bromo-2-methylphenyl)methanol (1.0 eq),

phenylboronic acid (1.2 eq), and potassium carbonate (K₂CO₃, 2.0 eq).

Catalyst Addition: Add the palladium catalyst, such as

Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (3 mol%).

Solvent and Degassing: Add a 4:1 mixture of 1,4-dioxane and water (0.1 M). Degas the

mixture thoroughly by bubbling argon through the solution for 15-20 minutes or by three

freeze-pump-thaw cycles.

Reaction: Heat the mixture to 90 °C under an inert atmosphere and stir for 6-16 hours,

monitoring by TLC or LC-MS.[8]
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Work-up: Cool the reaction to room temperature and dilute with ethyl acetate. Filter through a

pad of Celite to remove the catalyst.

Extraction: Wash the filtrate with water and brine.

Purification: Dry the organic layer over Na₂SO₄, filter, and concentrate. Purify the residue by

flash column chromatography.

Catalyst Base Solvent System Key Advantages

Pd(PPh₃)₄ K₂CO₃, K₃PO₄
Dioxane/H₂O,

Toluene/H₂O

Broad substrate

scope, reliable.[8]

Pd(dppf)Cl₂ Cs₂CO₃ DME, THF

Effective for sterically

hindered substrates.

[9]

C-C Bond Formation: Sonogashira Coupling
The Sonogashira coupling enables the synthesis of aryl-alkynes by reacting an aryl halide with

a terminal alkyne.[10] Modern protocols have been developed that are copper-free and can be

run at room temperature in water, representing a significant advance in green chemistry.[11]

[12]

Rationale: The reaction traditionally uses a dual catalytic system of palladium and copper(I).

[13] The palladium complex undergoes oxidative addition with the aryl bromide, while the

copper(I) salt forms a copper(I) acetylide, which then participates in the transmetalation step.

The innovative copper-free methods often utilize specific phosphine ligands and bases to

facilitate the catalytic cycle without the need for the copper co-catalyst.[11][12]

Protocol: Copper-Free Sonogashira Coupling in Water

Preparation: To a vial, add (5-Bromo-2-methylphenyl)methanol (1.0 eq), the terminal

alkyne (e.g., phenylacetylene, 1.2 eq), and the palladium catalyst (e.g., Pd(OAc)₂, 2 mol%)

with a suitable phosphine ligand (e.g., cyclopropylphosphine, 4 mol%).[11]
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Solvent and Base: Add water as the solvent, along with a surfactant like PTS (p-

dodecylbenzenesulfonic acid) to form micelles that facilitate the reaction of hydrophobic

substrates. Add triethylamine (NEt₃, 2.0 eq) as the base.[11]

Reaction: Stir the mixture vigorously at room temperature for 12-24 hours.

Work-up and Extraction: Extract the mixture directly with ethyl acetate (3x).

Purification: Combine the organic layers, dry over Na₂SO₄, filter, and concentrate. Purify by

flash chromatography.

C-N Bond Formation: Buchwald-Hartwig Amination
The Buchwald-Hartwig amination is a powerful palladium-catalyzed reaction for forming C-N

bonds between aryl halides and amines.[14][15] This method has largely replaced harsher

classical methods like the Goldberg reaction.[15]

Rationale: The reaction requires a palladium catalyst, a specialized phosphine ligand, and a

strong, non-nucleophilic base.[16][17] The choice of ligand is critical; bulky, electron-rich

phosphine ligands (e.g., SPhos, XPhos, BINAP) are necessary to promote the reductive

elimination step, which is often the rate-limiting step in the catalytic cycle.[15][17] A strong

base, such as sodium tert-butoxide (NaOt-Bu), is required to deprotonate the amine or the

intermediate Pd-amine complex.[16]

Protocol: Synthesis of N-phenyl-(5-amino-2-methylbenzyl) alcohol

Preparation: In an oven-dried Schlenk tube under an inert atmosphere, combine (5-Bromo-
2-methylphenyl)methanol (1.0 eq), the amine (e.g., aniline, 1.2 eq), and sodium tert-

butoxide (1.4 eq).

Catalyst System: Add the palladium precatalyst (e.g., Pd₂(dba)₃, 2 mol%) and the phosphine

ligand (e.g., BINAP, 4 mol%).

Solvent and Degassing: Add anhydrous toluene or dioxane (0.1 M) and degas the mixture

thoroughly.
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Reaction: Heat the mixture to 100 °C for 8-24 hours until the starting material is consumed

(monitor by TLC or LC-MS).

Work-up: Cool the reaction to room temperature, dilute with ethyl acetate, and quench with

water.

Purification: Filter through Celite, separate the layers, and extract the aqueous phase. Wash

the combined organic layers with brine, dry over Na₂SO₄, filter, and concentrate. Purify by

flash chromatography.

C-O Bond Formation: Ullmann Condensation
For the synthesis of diaryl ethers, the Ullmann condensation offers a classic, copper-catalyzed

alternative to palladium-based methods. While it often requires harsher conditions, it remains a

valuable tool.[18][19]

Rationale: The traditional Ullmann reaction involves stoichiometric copper powder at very high

temperatures (>200 °C).[20][21][22] Modern ligand-accelerated protocols allow the reaction to

proceed under milder conditions (80-120 °C) using a catalytic amount of a copper(I) salt (e.g.,

CuI) and a ligand such as a diamine or phenanthroline. A strong base like potassium carbonate

or cesium carbonate is required.[18][19]

Protocol: Synthesis of 1-(benzyloxy)-4-bromo-2-methylbenzene

Preparation: In a sealable reaction tube, combine (5-Bromo-2-methylphenyl)methanol (1.0

eq), a phenol (e.g., phenol, 1.2 eq), copper(I) iodide (CuI, 10 mol%), a ligand (e.g., 1,10-

phenanthroline, 20 mol%), and cesium carbonate (Cs₂CO₃, 2.0 eq).

Solvent: Add an anhydrous polar aprotic solvent such as DMF or NMP.

Reaction: Seal the tube and heat to 110-130 °C for 12-24 hours.

Work-up: Cool to room temperature, dilute with ethyl acetate, and filter through Celite.

Extraction: Wash the filtrate extensively with water to remove the polar solvent, followed by a

brine wash.
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Purification: Dry the organic layer over Na₂SO₄, filter, concentrate, and purify by flash column

chromatography.

Conclusion
(5-Bromo-2-methylphenyl)methanol is a foundational molecule that provides access to a vast

and diverse range of chemical derivatives. By leveraging well-established transformations of

the benzylic alcohol and the aryl bromide, researchers can systematically and efficiently

generate novel compounds. The modern cross-coupling protocols, in particular, offer mild,

efficient, and functional-group-tolerant pathways to construct complex molecular architectures

essential for advancing drug discovery and materials science. This guide serves as a strategic

resource, empowering scientists to harness the full synthetic potential of this versatile building

block.

References
Lipshutz, B. H., Chung, D. W., & Rich, B. (2008). Sonogashira Couplings of Aryl Bromides:

Room Temperature, Water Only, No Copper. Organic Letters, 10(17), 3793–3796. Available

at: [Link]

Wikipedia. (n.d.). Ullmann condensation. Retrieved from [Link]

Sathee Jee Chemistry. (n.d.). Ullmann Reaction. Retrieved from [Link]

Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. Retrieved from [Link]

Organic-Reaction.com. (n.d.). Preparation of sec and tert amines by Buchwald-Hartwig

Amination. Retrieved from [Link]

Lipshutz, B. H., Chung, D. W., & Rich, B. (2008). Sonogashira Couplings of Aryl Bromides:

Room Temperature, Water Only, No Copper. Organic Letters. ACS Publications. Available at:

[Link]

Organic Chemistry Portal. (n.d.). Sonogashira Coupling. Retrieved from [Link]

Chen, Y., et al. (2024). Protocol for Sonogashira coupling of alkynes and aryl halides via

nickel catalysis. STAR Protocols. Available at: [Link]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 15 Tech Support

https://www.benchchem.com/product/b1282095/docs?utm_src=pdf-body#introduction-unlocking-the-potential-of-a-versatile-scaffolding-molecule
https://pubs.acs.org/doi/10.1021/ol801387z
https://en.wikipedia.org/wiki/Ullmann_condensation
https://satheejee.com/ullmann-reaction/
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(Morsch_et_al.)/24%3A_Palladium_Catalyzed_Cross-Coupling/24.05%3A_Buchwald-Hartwig_Amination
https://www.organic-reaction.com/buchwald-hartwig-amination
https://pubs.acs.org/doi/10.1021/ol801387z
https://www.organic-chemistry.org/namedreactions/sonogashira-coupling.shtm
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10871306/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1282095?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Slideshare. (n.d.). Ullmann reaction. Retrieved from [Link]

Wikipedia. (n.d.). Sonogashira coupling. Retrieved from [Link]

J&K Scientific LLC. (2021). Buchwald-Hartwig Cross-Coupling. Retrieved from [Link]

Wikipedia. (n.d.). Buchwald–Hartwig amination. Retrieved from [Link]

BYJU'S. (n.d.). Ullmann Reaction. Retrieved from [Link]

Mondal, S. (2016). Recent Advancement of Ullmann Condensation Coupling Reaction in the

Formation of Aryl-Oxygen (C-O) Bonding by Copper-Mediated Catalyst. MDPI. Available at:

[Link]

Organic Chemistry Portal. (n.d.). Buchwald-Hartwig Cross Coupling Reaction. Retrieved from

[Link]

Khan, K. M., et al. (2015). Regioselective synthesis of 2-(bromomethyl)-5-aryl-thiophene

derivatives via palladium (0) catalyzed suzuki cross-coupling reactions: as antithrombotic

and haemolytically active molecules. Chemistry Central Journal. Available at: [Link]

Wikipedia. (n.d.). Suzuki reaction. Retrieved from [Link]

NROChemistry. (n.d.). Suzuki Coupling: Mechanism & Examples. Retrieved from [Link]

Taha, M., et al. (2017). Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki

Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine:

Quantum Mechanical Investigations and Biological Activities. Molecules. MDPI. Available at:

[Link]

Google Patents. (n.d.). CN104892566A - Preparation method of 2-(5-bromo-2-
methylbenzyl)-5-(4-fluorophenyl)thiophene.

Organic Chemistry Portal. (n.d.). Ether synthesis by etherification (alkylation). Retrieved from

[Link]

Loreto, M. A., et al. (2012). The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl

and Thiophenyl Indazoles. Molecules. Semantic Scholar. Available at: [Link]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 15 Tech Support

https://www.slideshare.net/SanaSultana37/ullmann-reactionpptx
https://en.wikipedia.org/wiki/Sonogashira_coupling
https://jk-scientific.com/buchwald-hartwig-cross-coupling-reaction-i101001
https://en.wikipedia.org/wiki/Buchwald%E2%80%93Hartwig_amination
https://byjus.com/chemistry/ullmann-reaction/
https://www.mdpi.com/2310-5779/2/4/17
https://www.organic-chemistry.org/namedreactions/buchwald-hartwig-reaction.shtm
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4574246/
https://en.wikipedia.org/wiki/Suzuki_reaction
https://nro-chemistry.com/suzuki-coupling/
https://www.mdpi.com/1420-3049/22/2/198
https://www.organic-chemistry.org/synthesis/O1-ethers/alkylation.shtm
https://www.semanticscholar.org/paper/The-Suzuki-Reaction-Applied-to-the-Synthesis-of-Loreto-Capriati/4c1b920155b9e71b29a2491a6d9b0488661706f8
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1282095?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved from [Link]

PubChem. (n.d.). (5-Bromo-2-methylphenyl)methanol. Retrieved from [Link]

Scribd. (n.d.). Organic Chemistry Short Notes. Retrieved from [Link]

Organic Chemistry Portal. (n.d.). Aldehyde synthesis by oxidation of alcohols and

rearrangements. Retrieved from [Link]

Google Patents. (n.d.). US2876255A - Preparation of bromo acids and esters.

Royal Society of Chemistry. (2023). Esterification of fluorinated aromatic carboxylic acids

with methanol by using UiO-66-NH2 as a heterogeneous catalyst and process optimization

by the Taguchi method. Retrieved from [Link]

Chemguide. (n.d.). Oxidation of alcohols. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. (5-Bromo-2-methylphenyl)methanol | C8H9BrO | CID 12993770 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. scribd.com [scribd.com]

3. chemguide.co.uk [chemguide.co.uk]

4. Aldehyde synthesis by oxidation of alcohols and rearrangements [organic-chemistry.org]

5. Suzuki reaction - Wikipedia [en.wikipedia.org]

6. Suzuki Coupling: Mechanism & Examples | NROChemistry [nrochemistry.com]

7. Suzuki Coupling [organic-chemistry.org]

8. Regioselective synthesis of 2-(bromomethyl)-5-aryl-thiophene derivatives via palladium (0)
catalyzed suzuki cross-coupling reactions: as antithrombotic and haemolytically active
molecules - PMC [pmc.ncbi.nlm.nih.gov]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 13 / 15 Tech Support

https://www.organic-chemistry.org/namedreactions/suzuki-coupling.shtm
https://www.benchchem.com/product/b1282095/docs?utm_src=pdf-body#introduction-unlocking-the-potential-of-a-versatile-scaffolding-molecule
https://pubchem.ncbi.nlm.nih.gov/compound/12993770
https://www.scribd.com/document/614601443/Organic-Chemistry-Short-Notes
https://www.organic-chemistry.org/synthesis/C1-C-O/aldehydes/oxidations.shtm
https://pubs.rsc.org/en/content/articlelanding/2023/ra/d3ra02360j
https://www.chemguide.co.uk/organicprops/alcohols/oxidation.html
https://www.benchchem.com/product/b1282095?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/5-Bromo-2-methylphenyl_methanol
https://pubchem.ncbi.nlm.nih.gov/compound/5-Bromo-2-methylphenyl_methanol
https://www.scribd.com/document/600344592/Organic-Chemistry-Short-Notes
https://www.chemguide.co.uk/organicprops/alcohols/oxidation.html
https://www.organic-chemistry.org/synthesis/C2O/aldehydes/oxidationsalcohols.shtm
https://en.wikipedia.org/wiki/Suzuki_reaction
https://nrochemistry.com/suzuki-coupling/
https://www.organic-chemistry.org/namedreactions/suzuki-coupling.shtm
https://pmc.ncbi.nlm.nih.gov/articles/PMC4326645/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4326645/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4326645/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1282095?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

10. Sonogashira coupling - Wikipedia [en.wikipedia.org]

11. Sonogashira Couplings of Aryl Bromides: Room Temperature, Water Only, No Copper
[organic-chemistry.org]

12. pubs.acs.org [pubs.acs.org]

13. Sonogashira Coupling [organic-chemistry.org]

14. chem.libretexts.org [chem.libretexts.org]

15. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]

16. Preparation of Sec and Tert Amines - Wordpress [reagents.acsgcipr.org]

17. jk-sci.com [jk-sci.com]

18. Ullmann condensation - Wikipedia [en.wikipedia.org]

19. mdpi.com [mdpi.com]

20. SATHEE: Chemistry Ullmann Reaction [satheejee.iitk.ac.in]

21. Ullmann reaction | PPTX [slideshare.net]

22. byjus.com [byjus.com]

To cite this document: BenchChem. [Introduction: Unlocking the Potential of a Versatile
Scaffolding Molecule]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1282095/docs#introduction-unlocking-the-potential-
of-a-versatile-scaffolding-molecule]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
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